molecular formula C12H8F3NO2S B8319651 Pyridine, 4-[3-[(trifluoromethyl)sulfonyl]phenyl]-

Pyridine, 4-[3-[(trifluoromethyl)sulfonyl]phenyl]-

Cat. No. B8319651
M. Wt: 287.26 g/mol
InChI Key: YASJRXKKKXFQGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine, 4-[3-[(trifluoromethyl)sulfonyl]phenyl]- is a useful research compound. Its molecular formula is C12H8F3NO2S and its molecular weight is 287.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridine, 4-[3-[(trifluoromethyl)sulfonyl]phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridine, 4-[3-[(trifluoromethyl)sulfonyl]phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H8F3NO2S

Molecular Weight

287.26 g/mol

IUPAC Name

4-[3-(trifluoromethylsulfonyl)phenyl]pyridine

InChI

InChI=1S/C12H8F3NO2S/c13-12(14,15)19(17,18)11-3-1-2-10(8-11)9-4-6-16-7-5-9/h1-8H

InChI Key

YASJRXKKKXFQGV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)C(F)(F)F)C2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Bromo-3-trifluoromethylsulfonyl benzene (580 mg) and 4-pyridine-boronic acid (275 mg) was dissolved in toluene (5 ml) and abs EtOH (5 ml). To the mixture was then added Na2CO3 (424 mg) and Pd(PPh3)4 (119 mg) under an atmosphere of Argon. The resulting mixture was heated to 90° C. for 18 h. Then CH2Cl2 was added and the organic phase was washed with water and dried (MgSO4), filtered and evaporated to dryness. The residue was then used without any further purification. (MS m/z (rel. intensity, 70 eV) 287 (M+, 33), 218 (22), 154 (bp), 127 (56), 69 (27).
Quantity
580 mg
Type
reactant
Reaction Step One
Quantity
275 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
424 mg
Type
reactant
Reaction Step Three
Quantity
119 mg
Type
catalyst
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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